Cas no 2015208-62-3 (3-bromo-5-(2S)-oxiran-2-ylpyridine)
3-bromo-5-(2S)-oxiran-2-ylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-(2S)-oxiran-2-ylpyridine
- 3-bromo-5-[(2S)-oxiran-2-yl]pyridine
- EN300-1909144
- 2015208-62-3
-
- Inchi: 1S/C7H6BrNO/c8-6-1-5(2-9-3-6)7-4-10-7/h1-3,7H,4H2/t7-/m1/s1
- InChI Key: GTLZPFBXTPUGHQ-SSDOTTSWSA-N
- SMILES: BrC1=CN=CC(=C1)[C@H]1CO1
Computed Properties
- Exact Mass: 198.96328g/mol
- Monoisotopic Mass: 198.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 25.4Ų
3-bromo-5-(2S)-oxiran-2-ylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1909144-1g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-5g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 5g |
$2858.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-10g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 10g |
$4236.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-0.05g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-0.1g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-0.25g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-0.5g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-1.0g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1909144-2.5g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1909144-5.0g |
3-bromo-5-[(2S)-oxiran-2-yl]pyridine |
2015208-62-3 | 5g |
$4475.0 | 2023-06-01 |
3-bromo-5-(2S)-oxiran-2-ylpyridine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-bromo-5-(2S)-oxiran-2-ylpyridine
3-Bromo-5-(2S)-Oxiran-2-ylpyridine: A Comprehensive Overview
3-Bromo-5-(2S)-oxiran-2-ylpyridine, also known by its CAS number 2015208-62-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring substituted with a bromine atom at position 3 and an epoxide group at position 5, with the epoxide's stereochemistry specified as (2S). The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.
The synthesis of 3-bromo-5-(2S)-oxiran-2-ylpyridine typically involves multi-step processes, often starting from pyridine derivatives. One common approach is the substitution of bromine onto the pyridine ring, followed by the introduction of the epoxide group through an oxidation or epoxidation reaction. The stereochemistry at the epoxide carbon is crucial and can be controlled using chiral catalysts or asymmetric synthesis techniques. Recent advancements in catalytic asymmetric epoxidation have enabled the efficient synthesis of this compound with high enantiomeric excess, making it more accessible for research and industrial applications.
3-Bromo-5-(2S)-oxiran-2-ylpyridine has found applications in drug discovery due to its ability to act as a chiral auxiliary or a bioisostere in medicinal chemistry. The bromine substituent provides electrophilic reactivity, while the epoxide group offers opportunities for nucleophilic attack, making this compound ideal for constructing complex molecular architectures. For instance, it has been used as a key intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and inflammation.
In addition to its role in drug discovery, this compound has also been explored in materials science. The pyridine ring's aromaticity and the epoxide's reactivity make it suitable for use in polymerization reactions or as a precursor for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). Recent studies have demonstrated its potential in creating stimuli-responsive materials, where the epoxide group can serve as a responsive unit under specific conditions.
The toxicity and environmental impact of 3-bromo-5-(2S)-oxiran-2-ylpyridine have been subjects of recent research. Studies indicate that while it exhibits moderate cytotoxicity against certain cancer cell lines, its environmental persistence is relatively low due to its susceptibility to hydrolysis under alkaline conditions. This makes it less concerning from an ecological standpoint compared to other brominated compounds.
In conclusion, 3-bromo-5-(2S)-oxiran-2-ylpyridine (CAS No. 2015208-62-3) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups and stereochemistry positions it as an important tool in modern organic synthesis. As research continues to uncover new synthetic methods and applications, this compound is expected to play an increasingly significant role in both academic and industrial settings.
2015208-62-3 (3-bromo-5-(2S)-oxiran-2-ylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)